Cas no 71057-11-9 ( )
structure
Product Name:
CAS No:71057-11-9
MF:C13H15FO
MW:206.256007432938
CID:879920
PubChem ID:21636545
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- (1-fluorocyclohexyl)-phenylmethanone
- Methanone, (1-fluorocyclohexyl)phenyl- (9CI)
- methanone,(1-fluorocyclohexyl)phenyl-
- DTXSID70616531
- 71057-11-9
- (1-Fluorocyclohexyl)(phenyl)methanone
-
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- Inchi: 1S/C13H15FO/c14-13(9-5-2-6-10-13)12(15)11-7-3-1-4-8-11/h1,3-4,7-8H,2,5-6,9-10H2
- InChI Key: TVBPLLGHEVBNHT-UHFFFAOYSA-N
- SMILES: FC1(C(C2C=CC=CC=2)=O)CCCCC1
Computed Properties
- Exact Mass: 206.110693260g/mol
- Monoisotopic Mass: 206.110693260g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 17.1Ų
Related Literature
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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